Cas no 1147222-59-0 (1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole)

• Product Name: 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole
• CAS No: 1147222-59-0
• MF: C₁₀H₈Cl₂N₂O₂S
• MW: 291.153718948364
• CID: 5321311
• Update Time: 2025-05-21

1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-1H-pyrazole (ACI)
• 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole

• Inchi： 1S/C10H8Cl2N2O2S/c1-7-5-10(9(12)6-8(7)11)17(15,16)14-4-2-3-13-14/h2-6H,1H3
• InChI Key： YHXWFQVZOHWCIA-UHFFFAOYSA-N
• SMILES： O=S(N1C=CC=N1)(C1C(Cl)=CC(Cl)=C(C)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole

Comprehensive Overview of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole (CAS No. 1147222-59-0)

The compound 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole (CAS No. 1147222-59-0) is a specialized sulfonylpyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This molecule features a benzenesulfonyl core substituted with dichloro and methyl groups, coupled with a pyrazole ring, making it a subject of interest for researchers in medicinal chemistry, agrochemical development, and material science.

One of the key reasons for the growing interest in 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole is its structural similarity to other sulfonamide-based compounds, which are widely used in pharmaceuticals and agrochemicals. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies suggesting possible applications in enzyme inhibition and receptor modulation. The presence of the dichloro and methyl substituents on the benzene ring may contribute to enhanced lipophilicity and binding affinity, which are critical factors in drug design.

In the context of sustainable chemistry, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole has been explored as a potential intermediate for the synthesis of eco-friendly agrochemicals. With increasing global focus on green chemistry and reduced environmental impact, this compound's versatility makes it a candidate for developing next-generation crop protection agents. Its sulfonylpyrazole moiety is particularly noteworthy, as it often imparts selective activity against specific pests while minimizing harm to non-target organisms.

From a synthetic chemistry perspective, the preparation of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole typically involves sulfonylation reactions between appropriately substituted benzenesulfonyl chlorides and pyrazole derivatives. Recent advancements in catalytic methods and microwave-assisted synthesis have improved the efficiency of producing this compound, addressing common challenges such as yield optimization and byproduct formation. These innovations align with the broader trend toward atom-economical and energy-efficient synthetic protocols.

The physicochemical properties of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole also make it suitable for material science applications. Its aromatic and heterocyclic components contribute to thermal stability, while the sulfonyl group offers potential for polar interactions in polymer matrices. Researchers are investigating its use in advanced coatings and electronic materials, where such properties are highly valued.

In the realm of drug discovery, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole has been studied for its potential to serve as a pharmacophore in various therapeutic areas. The pyrazole ring is a common feature in many FDA-approved drugs, and its combination with a benzenesulfonyl group may offer novel structure-activity relationships. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets, a topic of great interest in cheminformatics communities.

For those searching for synthesis protocols or commercial availability of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole, it's important to note that specialized chemical suppliers often list this compound under its CAS number 1147222-59-0. The compound's analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are standard for verifying the identity and quality of such fine chemicals.

Looking ahead, the future research directions for 1-(2,4-dichloro-5-methylbenzenesulfonyl)-1H-pyrazole may focus on expanding its utility in catalysis and functional materials, as well as exploring its biological activities in greater depth. With the increasing integration of AI in chemical research, computational predictions about this compound's properties and applications are likely to accelerate its development across multiple disciplines.